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Compound of Interest

Compound Name: PIPES disodium

Cat. No.: B1211867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of PIPES
disodium salt (Piperazine-N,N'-bis(2-ethanesulfonic acid), disodium salt). PIPES is a
zwitterionic biological buffer widely utilized in biochemical and cell culture applications due to its
pKa being close to physiological pH. The disodium salt form offers significantly higher aqueous
solubility compared to its free acid counterpart, making it a preferred choice for preparing
concentrated buffer stock solutions. This document collates available quantitative solubility
data, presents a detailed experimental protocol for solubility determination, and illustrates key
processes and influencing factors through diagrams.

Quantitative Solubility Data

The aqueous solubility of PIPES disodium salt is high, facilitating its use in a variety of
laboratory settings. The following table summarizes the available quantitative data from various
sources.
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Solubility pH of Solution
Temperature . . Notes Source
Value (if specified)
855 g/L 19.8°C Not specified [1]
0.5 g/mL (500 -~ -~ Clear, colorless
Not specified Not specified ) [2]
g/L) solution
0.25 g/mL (250 N N Clear, colorless
Not specified Not specified ] [2]
g/L) solution
General
"Highly soluble” Not specified Not specified characteristic [31[4]
noted.
General
"Excellent - - o
- Not specified Not specified characteristic [3]
solubility”
noted.
Clear and
complete Not specified Not specified [5][6]

solubility at 0.1M

Factors Influencing Solubility

The solubility of PIPES disodium salt in aqueous solutions can be influenced by several
factors. Understanding these factors is critical for the preparation of stable and effective buffer
solutions.
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Factors Influencing PIPES Disodium Salt Solubility

Agueous Solubility of
PIPES Disodium Salt

Can lead to
'salting out' effects

Generally increases /Can affect the equilibrium
with temperature | between salt and free acid

Organic co-solvents
can decrease solubility

lonic Strength Solvent Composition

Temperature PH (Presence of other salts) (e.g., presence of organic co-solvents)
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Preparation

Add excess PIPES disodium salt
to a known volume of water

Equilibration

Agitate at constant temperature
(e.g., 24-48 hours)

ot at equilibrium

Check for equilibrium
(constant concentration over time)

quilibrium reached

Analysis

Separate solid and liquid phases
(centrifugation or filtration)

;

Dilute the saturated supernatant

:

Analyze concentration
(e.g., HPLC, UV-Vis)

;

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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